Cas no 4472-92-8 (Cinnamylidenemalonic acid)

Cinnamylidenemalonic acid structure
Cinnamylidenemalonic acid structure
Cinnamylidenemalonic acid
4472-92-8
C12H10O4
218.2054
85061
822797

Cinnamylidenemalonic acid Properties

Names and Identifiers

    • Cinnamylidenemalonic acid
    • 2-Carboxy-5-phenyl-2,4-pentadienoic acid
    • 2-(3-Phenyl-2-propene-1-ylidene)malonic acid
    • 3-Phenyl-2-propenylidenemalonic acid
    • CINNAMALMALONICACID
    • Einecs 224-746-3
    • RARECHEM AL BO 2183
    • 2-(3-Phenyl-2-propenylidene)malonic acid
    • Malonic acid, cinnamylidene-, (E)-
    • NSC28053
    • 2-[(E)-3-phenylprop-2-enylidene]propanedioic acid
    • NSC624483
    • 2-(3-Phenylallylidene)malonic acid
    • Cinnamalmalonic acid
    • Propanedioic acid, (3-phenyl-2-propenylidene)-
    • NSC-624483
    • BS-23501
    • (E)-2-(3-phenylallylidene)malonic acid
    • CHEMBL2387750
    • NSC 28053
    • BLPUXJIIRIWMSQ-QPJJXVBHSA-N
    • CS-0206295
    • 4472-92-8
    • NSC-28053
    • SCHEMBL1614744
    • 2-[(2E)-3-Phenyl-2-propenylidene]malonic acid #
    • MFCD00014345
    • AKOS000276929
    • Malonic acid, cinnamylidene-
    • 28028-86-6
    • AG-207/12508005
    • A872473
    • Cinnamylidenmalonsaure
    • A827497
    • 2-[(2E)-3-phenylprop-2-en-1-ylidene]propanedioic acid
    • +Expand
    • BLPUXJIIRIWMSQ-QPJJXVBHSA-N
    • InChI=1S/C12H10O4/c13-11(14)10(12(15)16)8-4-7-9-5-2-1-3-6-9/h1-8H,(H,13,14)(H,15,16)/b7-4+
    • C(=C(/C(O)=O)\C(O)=O)/C=C/C1C=CC=CC=1
    • 1962423

Computed Properties

  • 218.05800
  • 2
  • 4
  • 4
  • 218.058
  • 16
  • 306
  • 0
  • 0
  • 0
  • 1
  • 0
  • 1
  • 3.4
  • 0
  • 74.6

Experimental Properties

  • 1.79540
  • 74.60000
  • 484.6°Cat760mmHg
  • 208°C (dec.)
  • 0.0±1.3 mmHg at 25°C
  • 261°C
  • Uncertain
  • Uncertain
  • 1.342

Cinnamylidenemalonic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003PDO-1g
CINNAMYLIDENEMALONIC ACID
4472-92-8
1g
$35.00 2024-05-02
A2B Chem LLC
AB72060-1g
Cinnamylidenemalonic acid
4472-92-8 95%
1g
$24.00 2024-04-20
abcr
AB132826-10g
Cinnamylidenemalonic acid, 98%; .
4472-92-8 98%
10g
€174.50
Alichem
A019116595-5g
2-(3-Phenylallylidene)malonic acid
4472-92-8 95%
5g
$400.00 2023-09-01
Chemenu
CM344319-5g
Cinnamylidenemalonic acid
4472-92-8 95%+
5g
$72 2022-06-11
Crysdot LLC
CD12071107-5g
2-(3-Phenylallylidene)malonic acid
4472-92-8 95+%
5g
$376 2024-07-24
TRC
C475940-500mg
Cinnamylidenemalonic Acid
4472-92-8
500mg
$ 50.00 2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1276965-5g
Cinnamylidenemalonic acid
4472-92-8 95%
5g
¥766.00 2024-05-13

Cinnamylidenemalonic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:4472-92-8)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4472-92-8)
TANG SI LEI
15026964105
2881489226@qq.com

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